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Compound of Interest

Compound Name: butane-1-sulfinyl chloride

CAS No.: 13455-88-4

Cat. No.: B6596700

Get Quote

Introduction: A Note on Nomenclature
In the field of organic chemistry, precision in nomenclature is paramount as it directly relates to

chemical structure and reactivity. The topic of this guide is the compound with the chemical

formula C₄H₉ClO₂S. While sometimes referred to as butane-1-sulfinyl chloride, the correct

and official IUPAC name is butane-1-sulfonyl chloride.[1] This distinction is critical: a "sulfinyl"

group contains a sulfur atom double-bonded to one oxygen atom (–SO–), whereas a "sulfonyl"

group features a sulfur atom double-bonded to two oxygen atoms (–SO₂–).[2] This guide will

exclusively use the correct "sulfonyl" designation.

Butane-1-sulfonyl chloride is a highly reactive organosulfur compound that serves as a

cornerstone reagent in synthetic chemistry.[3] Its utility stems from the electrophilic nature of

the sulfonyl group, making it an excellent precursor for introducing the butanesulfonyl moiety

into a wide range of molecules. This guide provides an in-depth exploration of its chemical

properties, synthesis, core reactivity, applications, and essential safety protocols for drug

development professionals and researchers.
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A comprehensive understanding of a reagent begins with its fundamental identity and physical

characteristics. Butane-1-sulfonyl chloride is a colorless to pale yellow liquid at room

temperature, known for its pungent, irritating odor.[3][4] It is a lachrymatory agent, meaning it

induces tearing.[4]

Caption: Chemical structure of butane-1-sulfonyl chloride.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name butane-1-sulfonyl chloride[1]

CAS Number 2386-60-9[5][6][7]

Molecular Formula C₄H₉ClO₂S[6][7]

Molecular Weight 156.63 g/mol [1]

SMILES CCCCS(=O)(=O)Cl[1][5]

InChI Key WEDIIKBPDQQQJU-UHFFFAOYSA-N[5][8]

Synonyms
1-Butanesulfonyl chloride, Butylsulfonyl

chloride[1][6][7]

Table 2: Physicochemical Properties
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Property Value

Appearance
Clear colorless to light yellow/orange liquid[4][6]

[7]

Melting Point -29 °C[5][6]

Boiling Point 80-81 °C @ 9 mmHg[6][7][8]

Density 1.208 g/mL at 25 °C[6][7][8]

Refractive Index (n²⁰/D) 1.454[6][7][8]

Vapor Pressure 0.5 mmHg at 20 °C[6][8]

Solubility
Decomposes in water; Soluble in ether,

benzene[4]

Sensitivity Moisture sensitive[6][7]

Synthesis of Butane-1-sulfonyl Chloride: A Protocol
The most common and industrially viable method for preparing butane-1-sulfonyl chloride is

through the chlorination of butanesulfonic acid or its corresponding salts.[3][4] This

transformation requires a potent chlorinating agent to replace the hydroxyl group of the sulfonic

acid with a chlorine atom.

Causality Behind Experimental Choices:

Chlorinating Agent: Reagents like thionyl chloride (SOCl₂) and phosphorus pentachloride

(PCl₅) are employed because they are highly effective at converting sulfonic acids to sulfonyl

chlorides.[3][9] Thionyl chloride is often preferred as its byproducts (SO₂ and HCl) are

gaseous, simplifying purification.

Anhydrous Conditions: The reaction must be conducted under strictly anhydrous (moisture-

free) conditions. Butane-1-sulfonyl chloride is highly reactive towards water, and any

moisture present will rapidly hydrolyze the product back to butanesulfonic acid, severely

reducing the yield.[3][4]
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Synthesis Workflow
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Caption: General workflow for the synthesis of butane-1-sulfonyl chloride.

Experimental Protocol: Synthesis from Sodium Butanesulfonate

Preparation: In a three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, add sodium butanesulfonate (1.0 eq) and a catalytic

amount of N,N-dimethylformamide (DMF).

Inert Atmosphere: Flush the system with dry nitrogen gas to ensure anhydrous conditions.

Reagent Addition: Slowly add thionyl chloride (SOCl₂, 2.0-3.0 eq) to the flask via the

dropping funnel over 30 minutes. The reaction is exothermic and will generate gas, so

controlled addition is crucial.
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Reaction: Heat the mixture to reflux (approx. 70-80 °C) and maintain for 2-4 hours. The

reaction progress can be monitored by observing the cessation of HCl and SO₂ gas

evolution.

Purification: After cooling to room temperature, the excess thionyl chloride is removed by

distillation. The remaining crude product is then purified by fractional distillation under

reduced pressure to yield pure butane-1-sulfonyl chloride.

Validation: The purity of the final product should be confirmed by analytical techniques such

as GC-MS and NMR spectroscopy.

Core Reactivity: The Sulfonamide Synthesis
The chemistry of butane-1-sulfonyl chloride is dominated by its powerful electrophilicity

centered on the sulfur atom. The two electronegative oxygen atoms and the chlorine atom

withdraw electron density, making the sulfur atom highly susceptible to attack by nucleophiles.

This reactivity is the foundation of its use in organic synthesis.[3]

The most prominent reaction is its coupling with primary or secondary amines to form

sulfonamides, a functional group prevalent in a vast array of pharmaceuticals.[4]

Mechanism: Nucleophilic Acyl Substitution The reaction proceeds via a classic nucleophilic acyl

substitution-like mechanism. The lone pair of the amine nitrogen attacks the electrophilic sulfur

atom, forming a tetrahedral intermediate. Subsequently, the chloride ion is eliminated as a

leaving group, and a proton is lost from the nitrogen to yield the stable sulfonamide. A base

(like pyridine or triethylamine) is typically added to neutralize the HCl byproduct.
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Caption: Mechanism of sulfonamide formation.

Experimental Protocol: Synthesis of N-benzylbutane-1-sulfonamide

Setup: In a round-bottom flask, dissolve benzylamine (1.0 eq) and triethylamine (1.2 eq) in a

suitable anhydrous solvent such as dichloromethane (DCM) under a nitrogen atmosphere.

Cooling: Cool the solution to 0 °C using an ice bath.

Reagent Addition: Slowly add a solution of butane-1-sulfonyl chloride (1.1 eq) in DCM to the

cooled amine solution dropwise. Maintain the temperature below 5 °C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 12-16 hours.

Workup: Quench the reaction by adding water. Separate the organic layer, and wash it

sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the

solvent under reduced pressure.

Purification: The resulting crude solid can be purified by recrystallization or column

chromatography to yield the pure N-benzylbutane-1-sulfonamide.
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Applications in Research and Drug Development
The utility of butane-1-sulfonyl chloride is widespread, primarily leveraging its ability to form

stable sulfonamide linkages.

Pharmaceutical Intermediates: It is a key building block in the synthesis of sulfonamide-

based drugs.[3] This class of drugs exhibits a wide range of therapeutic activities, including

antibacterial, antidiabetic, and diuretic effects.[3] The butanesulfonyl group can modulate a

drug candidate's properties, such as its lipophilicity and ability to act as a hydrogen bond

acceptor, which are critical for bioavailability and target binding.[4]

Materials Science: The compound is used to functionalize polymers and surfaces.[4] By

introducing sulfonyl groups, the physical properties of materials, such as adhesion,

wettability, and conductivity, can be precisely tailored for specific applications.[4]

Organic Synthesis: Beyond sulfonamides, it is used to protect amines and as a reagent in

various coupling reactions. Its derivatives are employed in the preparation of complex

organic molecules.[6][8]

Safety, Handling, and Storage
Butane-1-sulfonyl chloride is a hazardous chemical that demands strict adherence to safety

protocols.[3]

GHS Hazard Information:

Corrosion: Causes severe skin burns and eye damage.[1][10]

Toxicity: May be harmful if swallowed and can cause respiratory irritation.[1][10]

Reactivity: Reacts with water, releasing heat and toxic, corrosive gases like hydrogen

chloride.[4][11]

Mandatory Safety Protocols:

Handling: All manipulations must be performed inside a certified chemical fume hood.[10]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

a lab coat, and chemical splash goggles with a face shield.[10][12]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated

for corrosive materials.[10][13] The container should be kept under an inert atmosphere

(e.g., nitrogen or argon) to prevent decomposition from moisture.[10][13]

First Aid:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

large amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.[10][11]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, removing contact lenses if possible. Seek immediate medical attention.[10][11]

Inhalation: Move the person to fresh air. If breathing has stopped, begin rescue breathing.

Seek immediate medical attention.[10][11]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[10][13]

Conclusion
Butane-1-sulfonyl chloride is a potent and versatile reagent whose correct identification is

crucial for its effective use. Its high reactivity as an electrophile makes it an indispensable tool

for synthesizing sulfonamides and other organosulfur compounds vital to the pharmaceutical

and materials science industries. However, its hazardous nature necessitates rigorous safety

and handling procedures. This guide provides the foundational knowledge for researchers and

scientists to utilize this important chemical building block safely and effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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